Cas no 111253-04-4 (5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)

5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid structure
111253-04-4 structure
Product Name:5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
CAS No:111253-04-4
MF:C7H6N2O3S
MW:198.199140071869
MDL:MFCD20654534
CID:2883772
PubChem ID:13637385
Update Time:2025-09-25

5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
    • LEA25304
    • 111253-04-4
    • 869-673-3
    • EN300-814064
    • 5-formyl-2-methylsulfanylpyrimidine-4-carboxylic acid
    • 5-FORMYL-2-(METHYLTHIO)PYRIMIDINE-4-CARBOXYLIC ACID
    • AT18452
    • 5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLICACID
    • MDL: MFCD20654534
    • Inchi: 1S/C7H6N2O3S/c1-13-7-8-2-4(3-10)5(9-7)6(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key: FKKQUMQCWLVMGS-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C=O)C(C(=O)O)=N1

Computed Properties

  • Exact Mass: 198.00991323Da
  • Monoisotopic Mass: 198.00991323Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 105Ų

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